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Introduction
AZD4144 is a potent and selective, orally active inhibitor of the NLRP3 (NOD-, LRR- and pyrin

domain-containing protein 3) inflammasome.[1][2][3][4] The NLRP3 inflammasome is a critical

component of the innate immune system that, upon activation, triggers the maturation and

release of pro-inflammatory cytokines, most notably interleukin-1β (IL-1β).[4] Dysregulation of

the NLRP3 inflammasome is implicated in a wide range of inflammatory diseases. AZD4144
directly binds to the NACHT domain of NLRP3, stabilizing its inactive conformation and thereby

preventing the downstream cascade that leads to IL-1β secretion.[1][5] These application notes

provide detailed protocols for measuring the inhibitory activity of AZD4144 on IL-1β production

in both in vitro and in vivo models.

Mechanism of Action of AZD4144
The activation of the NLRP3 inflammasome is a two-step process. The "priming" signal, often

initiated by pathogen-associated molecular patterns (PAMPs) like lipopolysaccharide (LPS),

leads to the upregulation of NLRP3 and pro-IL-1β. The "activation" signal, which can be

triggered by a variety of stimuli including ATP, nigericin, or crystalline substances, induces the

assembly of the NLRP3 inflammasome complex. This complex, composed of NLRP3, the

adaptor protein ASC, and pro-caspase-1, facilitates the autocatalytic cleavage of pro-caspase-

1 into its active form, caspase-1. Active caspase-1 then cleaves pro-IL-1β into its mature,

biologically active form, which is subsequently secreted from the cell.
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AZD4144 exerts its inhibitory effect by directly binding to the ATP-hydrolysis motif (NACHT

region) of the NLRP3 protein.[1] This binding event is thought to lock NLRP3 in an inactive

state, preventing the conformational changes necessary for inflammasome assembly and

activation.[1][5] Consequently, the activation of caspase-1 and the subsequent processing and

release of IL-1β are blocked.

Data Presentation: In Vitro and In Vivo Efficacy of
AZD4144
The inhibitory potency of AZD4144 on IL-1β release has been quantified in various

experimental settings. The following tables summarize the key quantitative data.

In Vitro Inhibition of IL-1β Release

Assay System Potency (IC50 / EC50)

Nigericin-induced IL-1β release from THP-1

human monocytes
IC50: 0.027 µM[2]

BzATP-induced IL-1β release from THP-1

human monocytes
IC50: 0.01 µM[2]

LPS/Nigericin-induced NLRP3 puncta formation

in THP-ASC-GFP cells
EC50: 0.082 µM[2]

NLRP3 Inflammasome Inhibition (General) IC50: 76 nM[1][4]

In Vivo Inhibition of IL-1β Production

Animal Model Inhibition

LPS/ATP-induced BALB/cAJcl mice (3 mg/kg,

p.o.)
82% inhibition of IL-1β[2]

Experimental Protocols
The following are detailed protocols for assessing the inhibitory effect of AZD4144 on IL-1β

secretion.
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Protocol 1: In Vitro Inhibition of IL-1β Release from THP-
1 Cells
This protocol describes the measurement of IL-1β release from the human monocytic cell line

THP-1, a commonly used model for studying NLRP3 inflammasome activation.

Materials:

THP-1 cell line (ATCC® TIB-202™)

RPMI-1640 medium supplemented with 10% heat-inactivated fetal bovine serum (FBS), 2

mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin.

Phorbol 12-myristate 13-acetate (PMA)

Lipopolysaccharide (LPS) from E. coli O111:B4

ATP or Nigericin

AZD4144

DMSO (vehicle control)

96-well cell culture plates

Human IL-1β ELISA kit

Sterile PBS

Procedure:

Cell Culture and Differentiation:

Culture THP-1 monocytes in supplemented RPMI-1640 medium at 37°C in a humidified

5% CO2 incubator.

To differentiate monocytes into macrophage-like cells, seed THP-1 cells at a density of 0.5

x 10^6 cells/mL in a 96-well plate.
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Add PMA to a final concentration of 50-100 ng/mL.

Incubate for 48-72 hours. After incubation, differentiated THP-1 cells will be adherent.

Carefully aspirate the medium containing PMA and wash the cells gently with sterile PBS.

Add fresh, serum-free RPMI-1640 medium.

Priming (Signal 1):

Add LPS to each well to a final concentration of 1 µg/mL.

Incubate the plate for 3-4 hours at 37°C in a 5% CO2 incubator.

Inhibitor Treatment:

Prepare serial dilutions of AZD4144 in serum-free RPMI-1640 medium. The final DMSO

concentration should not exceed 0.5%.

After the LPS priming, remove the medium and add the different concentrations of

AZD4144 to the respective wells. Include a vehicle control (DMSO).

Incubate for 1 hour at 37°C.

Activation (Signal 2):

Prepare a stock solution of either ATP or Nigericin.

Add ATP to a final concentration of 5 mM or Nigericin to a final concentration of 10 µM to

the wells.

Incubate for 1 hour (for ATP) or 1-2 hours (for Nigericin) at 37°C.

Sample Collection:

Centrifuge the 96-well plate at 400 x g for 5 minutes.

Carefully collect the supernatant from each well without disturbing the cell pellet.

IL-1β Measurement:
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Quantify the concentration of secreted IL-1β in the collected supernatants using a human

IL-1β ELISA kit, following the manufacturer's instructions.

Protocol 2: In Vivo LPS/ATP-Induced Peritonitis Model in
Mice
This protocol describes a common in vivo model to assess the efficacy of NLRP3 inhibitors.

Materials:

BALB/c mice (or other suitable strain)

Lipopolysaccharide (LPS)

ATP

AZD4144

Vehicle for oral administration (e.g., 0.5% HPMC, 0.1% Tween 80 in water)

Sterile saline

Peritoneal lavage buffer (e.g., sterile PBS with 2 mM EDTA)

Mouse IL-1β ELISA kit

Procedure:

Animal Acclimatization and Dosing:

Acclimatize mice for at least one week before the experiment.

Administer AZD4144 (e.g., 3 mg/kg) or vehicle orally (p.o.) to the mice. The timing of

administration relative to LPS/ATP challenge should be optimized based on the

pharmacokinetic profile of the compound. A typical pre-treatment time is 1-2 hours.

Induction of Peritonitis:
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Inject mice intraperitoneally (i.p.) with LPS (e.g., 10 mg/kg).

After a priming period (e.g., 2-4 hours), inject the mice i.p. with ATP (e.g., 30 mg/kg).

Sample Collection:

At a specified time point after the ATP challenge (e.g., 30-60 minutes), euthanize the mice.

Perform a peritoneal lavage by injecting 5-10 mL of cold peritoneal lavage buffer into the

peritoneal cavity and then carefully aspirating the fluid.

Centrifuge the peritoneal lavage fluid at 400 x g for 10 minutes at 4°C to pellet cells.

Collect the supernatant for cytokine analysis.

IL-1β Measurement:

Measure the concentration of IL-1β in the peritoneal lavage fluid supernatant using a

mouse IL-1β ELISA kit according to the manufacturer's instructions.
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IL-1β Signaling Pathway and AZD4144 Inhibition
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Caption: IL-1β signaling pathway and the inhibitory mechanism of AZD4144.
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Experimental Workflow for Measuring IL-1β Inhibition
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Caption: General experimental workflow for in vitro measurement of IL-1β inhibition.
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Logical Relationship of AZD4144 Action
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Caption: Logical flow of AZD4144's inhibitory action on the inflammatory cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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